(R)-4-Amino-3-phenylbutanoic acid hydrochloride
Overview
Description
(R)-4-Amino-3-phenylbutanoic acid hydrochloride, also known as R-Phenibut or R-Phenylbutyric acid hydrochloride, is a synthetic derivative of the naturally occurring inhibitory neurotransmitter gamma-aminobutyric acid (GABA). GABA is an inhibitory neurotransmitter that is found in the brain and plays an important role in regulating neuronal activity and modulating the effects of other neurotransmitters. R-Phenibut is a derivative of GABA that has been shown to have a variety of pharmacological effects, including anxiolytic, sedative, and anticonvulsant effects. It has been used as a treatment for anxiety, insomnia, and other neurological disorders, and has been studied for its potential therapeutic applications.
Scientific Research Applications
Photovoltaic Applications
®-4-Amino-3-phenylbutanoic acid hydrochloride: has been utilized in the synthesis of SnO2 nanocrystals which are crucial in the development of perovskite solar cells (PSCs) . These nanocrystals serve as an electron transport layer, extracting electrons from the light-absorber layer and are essential for the efficient functioning of PSCs. The use of this compound facilitates the growth of SnO2 nanoparticles, contributing to the advancement of renewable energy technologies.
Nonlinear Optical Materials
The compound has been involved in the growth of semi-organic single crystals like l-Histidine hydrochloride monohydrate (LMHCL) , which are significant for nonlinear optical applications . These materials are vital in the generation of terahertz pulses, which have potential uses in telecommunications and laser industries.
Optoelectronic and Photonic Devices
Similar to its role in nonlinear optical materials, ®-4-Amino-3-phenylbutanoic acid hydrochloride is also relevant in the growth and characterization of organic nonlinear optical single crystals. These crystals are used in optoelectronic and photonic devices due to their high damage threshold, wide transparency range, and high nonlinear coefficient .
Pharmaceutical Analysis
In pharmaceuticals, the compound is used in the development of analytical methods such as RP-HPLC-DAD to quantify amino acids like L-lysine hydrochloride in bulk drug substances and multivitamin oral suspensions . This application is crucial for ensuring the quality and consistency of pharmaceutical products.
Chemical Modification Technologies
While not directly mentioned, compounds similar to ®-4-Amino-3-phenylbutanoic acid hydrochloride are used in chemical modification technologies. For instance, chitosan can be modified using amino acid derivatives to enhance its properties for various applications .
Material Science
The compound’s derivatives are used in material science to control the growth and dispersion of nanocrystals. This has implications in the development of smart materials and composites with applications ranging from microelectronics to biomedical engineering .
properties
IUPAC Name |
(3R)-4-amino-3-phenylbutanoic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO2.ClH/c11-7-9(6-10(12)13)8-4-2-1-3-5-8;/h1-5,9H,6-7,11H2,(H,12,13);1H/t9-;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSYRYMGYPBGOPS-FVGYRXGTSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CC(=O)O)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)[C@@H](CC(=O)O)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-4-Amino-3-phenylbutanoic acid hydrochloride | |
CAS RN |
52992-48-0 |
Source
|
| Record name | 4-Amino-3-phenylbutyric acid hydrochloride, (R)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0052992480 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-AMINO-3-PHENYLBUTYRIC ACID HYDROCHLORIDE, (R)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LX088BE850 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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